Cas no 43219-50-7 (1-ISOCYANO-2-METHOXYETHANE)

• Product Name: 1-ISOCYANO-2-METHOXYETHANE
• CAS No: 43219-50-7
• Molecular Formula: C₄H₇NO
• Molecular Weight: 85.10450
• MDL: MFCD06200529
• CID: 928860
• PubChem ID: 2771549

1-ISOCYANO-2-METHOXYETHANE Properties

Names and Identifiers

• 1-ISOCYANO-2-METHOXYETHANE
• 1-cyano-2-methoxyethane
• 2-methoxy ethyl isonitrile
• 2-methoxyethyl isocyanide
• 2-Methoxyethylisocyanid
• methoxyethyl isocyanide
• TOS-BB-0766
• 2-(methoxy)ethyl-isonitrile
• Ethane, 1-isocyano-2-methoxy-
• MFCD06200529
• 2-Methoxyethylisocyanide
• EN300-1842006
• GS-0307
• BBL021375
• DTXSID90377955
• AKOS005144119
• STK894087
• 1-isocyano-2-methoxyethane, AldrichCPR
• 43219-50-7

• MDL： MFCD06200529
• InChIKey： RXRQOZYTUCHGHK-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7NO/c1-5-3-4-6-2/h3-4H2,2H3
• SMILES： [C-]#[N+]CCOC

Computed Properties

• Exact Mass: 85.05280
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 85.053
• Heavy Atom Count: 6
• Complexity: 61.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 13.6Ų

Experimental Properties

• LogP: -0.21720
• PSA: 9.23000

1-ISOCYANO-2-METHOXYETHANE Security Information

• Dangerous goods sign：
• Risk Phrases： 22

1-ISOCYANO-2-METHOXYETHANE Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides